N,N-Bis(3-methoxy-3-oxopropyl)-N-methylanilinium bromide
Overview
Description
N,N-Bis(3-methoxy-3-oxopropyl)-N-methylanilinium bromide is a chemical compound with the molecular formula C15H22NO4Br It is known for its unique structure, which includes a methylanilinium core substituted with methoxy and oxopropyl groups
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N,N-Bis(3-methoxy-3-oxopropyl)-N-methylanilinium bromide typically involves the reaction of N-methylaniline with 3-methoxy-3-oxopropyl bromide under controlled conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with the presence of a base like triethylamine to facilitate the reaction. The product is then purified using techniques such as recrystallization or column chromatography .
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale batch reactors where the reactants are mixed and allowed to react under optimized conditions. The use of automated systems for monitoring and controlling the reaction parameters ensures high yield and purity of the final product. The purification process may include distillation, crystallization, and filtration to obtain the desired compound .
Chemical Reactions Analysis
Types of Reactions
N,N-Bis(3-methoxy-3-oxopropyl)-N-methylanilinium bromide undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding oxides.
Reduction: It can be reduced to form amines or other reduced derivatives.
Substitution: The methoxy and oxopropyl groups can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.
Substitution: Reagents like halogens (Cl2, Br2) or nucleophiles (NH3, OH-) are employed for substitution reactions.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce amines. Substitution reactions can lead to a variety of substituted derivatives .
Scientific Research Applications
N,N-Bis(3-methoxy-3-oxopropyl)-N-methylanilinium bromide has several applications in scientific research:
Chemistry: It is used as a reagent in organic synthesis and as a precursor for the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: It is used in the production of dyes, pigments, and other industrial chemicals.
Mechanism of Action
The mechanism of action of N,N-Bis(3-methoxy-3-oxopropyl)-N-methylanilinium bromide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .
Comparison with Similar Compounds
Similar Compounds
N,N-Bis(3-methoxy-3-oxopropyl)-N-methylbenzenaminium: Similar in structure but with different substituents.
3-(N,N-Dimethoxycarbonylethyl)amino acetanilide: Another related compound with similar functional groups.
Uniqueness
N,N-Bis(3-methoxy-3-oxopropyl)-N-methylanilinium bromide is unique due to its specific combination of methoxy and oxopropyl groups attached to the methylanilinium core. This unique structure imparts distinct chemical and biological properties, making it valuable for various applications .
Properties
CAS No. |
93839-12-4 |
|---|---|
Molecular Formula |
C15H22BrNO4 |
Molecular Weight |
360.24 g/mol |
IUPAC Name |
bis(3-methoxy-3-oxopropyl)-methyl-phenylazanium;bromide |
InChI |
InChI=1S/C15H22NO4.BrH/c1-16(11-9-14(17)19-2,12-10-15(18)20-3)13-7-5-4-6-8-13;/h4-8H,9-12H2,1-3H3;1H/q+1;/p-1 |
InChI Key |
GAFVDKIUMGDWJV-UHFFFAOYSA-M |
Canonical SMILES |
C[N+](CCC(=O)OC)(CCC(=O)OC)C1=CC=CC=C1.[Br-] |
Origin of Product |
United States |
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![2-[(3-Cyclohexyl-3-hydroxypropyl)amino]nonanedioic acid](/img/structure/B12679515.png)
